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Compound of Interest

Compound Name:
tert-Butyl

(mesitylsulfonyl)oxycarbamate

Cat. No.: B1269521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tert-butyl (mesitylsulfonyl)oxycarbamate, also known as N-Boc-O-

(mesitylsulfonyl)hydroxylamine, is a versatile and effective electrophilic aminating reagent used

in organic synthesis. Its structure, featuring a good leaving group (mesitylsulfonate) attached to

a Boc-protected nitrogen atom, allows for the facile transfer of an "NHBoc" group to a variety of

nucleophiles. This reagent has found significant application in the formation of carbon-nitrogen

bonds, a fundamental transformation in the synthesis of pharmaceuticals and other biologically

active molecules. These application notes provide detailed protocols for the use of tert-butyl
(mesitylsulfonyl)oxycarbamate in key synthetic transformations, including the amination of

organometallic reagents and the asymmetric aziridination of α,β-unsaturated aldehydes.
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Property Value

CAS Number 36016-39-4

Molecular Formula C₁₄H₂₁NO₅S

Molecular Weight 315.39 g/mol

Appearance White to off-white solid

Melting Point 104-105.5 °C

Applications
Electrophilic Amination of Organometallic Reagents
Tert-butyl (mesitylsulfonyl)oxycarbamate serves as an efficient reagent for the amination of

organometallic compounds, such as Grignard reagents and organolithiums, to produce N-Boc

protected primary amines. This method provides a direct route to protected amines, which are

valuable intermediates in multistep syntheses.
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Asymmetric Aziridination Workflow

α,β-Unsaturated Aldehyde +
tert-Butyl (mesitylsulfonyl)oxycarbamate

Chiral Amine Catalyst
(e.g., Diarylprolinol Silyl Ether)

Organocatalytic Aziridination

Workup and Purification

Enantioenriched β-Formyl Aziridine

Synthesis of Aminating Reagent

Mesitylenesulfonyl
Chloride

Reaction at -10 °Ctert-Butyl
Hydroxycarbamate

Triethylamine (Et₃N)
in Ethyl Acetate

tert-Butyl
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

To cite this document: BenchChem. [Application Notes and Protocols: Tert-Butyl
(mesitylsulfonyl)oxycarbamate as an Electrophilic Aminating Reagent]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1269521#tert-butyl-
mesitylsulfonyl-oxycarbamate-as-an-electrophilic-aminating-reagent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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